
Technical Profile: 2-Chloro-6-fluoro-3-
methoxybenzoic Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-Chloro-6-fluoro-3-

methoxybenzoic acid

CAS No.: 886499-40-7

Cat. No.: B1587108

Get Quote

Core Identity & Physicochemical Specifications

Executive Technical Summary
2-Chloro-6-fluoro-3-methoxybenzoic acid (CAS: 886499-40-7) is a tetra-substituted benzene

derivative characterized by a dense steric environment around the carboxylic acid moiety. The

presence of two ortho-substituents (2-Chloro and 6-Fluoro) creates a "molecular clamp" effect,

forcing the carboxyl group out of planarity with the aromatic ring. This structural rigidity makes it

a valuable scaffold for designing conformationally restricted enzyme inhibitors and highly

selective herbicides (e.g., Dicamba analogs).

Its molecular weight is 204.58 g/mol , a critical parameter for stoichiometric calculations in

synthesis and mass spectrometry confirmation.

Chemical Identity & Properties
The following data aggregates experimentally verified and computationally predicted properties

for high-precision laboratory workflows.
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Property Specification Technical Note

Chemical Name
2-Chloro-6-fluoro-3-

methoxybenzoic acid
IUPAC Nomenclature

CAS Registry Number 886499-40-7 Unique Identifier

Molecular Formula C₈H₆ClFO₃

Molecular Weight 204.58 g/mol Monoisotopic Mass: ~203.999

SMILES
COC1=C(Cl)C(C(O)=O)=C(F)

C=C1

Encodes 1,2,3,6-substitution

pattern

InChI Key
UXTMPKFTDKMFOF-

UHFFFAOYSA-N
Standard Hash

Appearance White to Off-White Solid Crystalline powder

Purity Grade ≥98% (HPLC) Standard commercial grade

Predicted pKa ~2.5 – 3.0
Acidic due to ortho-F/Cl

electron withdrawal

Predicted LogP ~2.1 – 2.4 Moderate lipophilicity

Synthesis Strategy: The "Crowded Ring" Challenge
Synthesizing 2-Chloro-6-fluoro-3-methoxybenzoic acid requires navigating significant steric

hindrance. Standard electrophilic aromatic substitution is ineffective due to the deactivating

nature of the halogens and the specific regiochemistry required.

The most chemically robust route utilizes Directed Ortho Metalation (DoM), leveraging the

acidity of the proton located between the chloro and fluoro substituents.

Retrosynthetic Analysis
Target: C1-COOH, C2-Cl, C3-OMe, C6-F.

Precursor: 2-Chloro-4-fluoroanisole (1-OMe, 2-Cl, 4-F).
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Mechanism: The C3 proton (in the anisole numbering) is flanked by a Chlorine (C2) and a

Fluorine (C4). This "1,2,3-tri-substituted" environment makes the C3 proton highly acidic

relative to other aromatic protons, allowing for selective deprotonation using a hindered base

like LiTMP (Lithium 2,2,6,6-tetramethylpiperidide), followed by carboxylation.

Experimental Workflow (Protocol Design)
Step 1: Reagent Preparation. Generate LiTMP in situ by reacting 2,2,6,6-

tetramethylpiperidine with n-Butyllithium (n-BuLi) at -78°C in anhydrous THF.

Step 2: Metalation. Add 2-Chloro-4-fluoroanisole dropwise. The bulky base selectively

removes the proton between Cl and F (Position 3 relative to OMe is actually Position 3

relative to the ring, flanked by Cl and F).

Step 3: Quenching. Bubble dry CO₂ gas or add solid dry ice to the lithiated intermediate.

Step 4: Workup. Acidify with HCl to protonate the lithium carboxylate salt, precipitating the

free acid.
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Figure 1: Proposed synthetic pathway via Directed Ortho Metalation (DoM), exploiting the

acidity of the proton flanked by halogens.[1][2][3][4][5]

Analytical Architecture
Validating the identity of this molecule requires a multi-modal approach due to potential

isomerism (e.g., distinguishing from 2-chloro-4-fluoro-5-methoxy isomers).
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A. High-Performance Liquid Chromatography (HPLC)
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.

Rationale: Acidic modifier ensures the carboxylic acid remains protonated (neutral),

improving peak shape and retention.

Detection: UV at 254 nm (aromatic ring) and 210 nm (carboxyl/halogens).

B. Mass Spectrometry (LC-MS)
Ionization: Electrospray Ionization (ESI) in Negative Mode (ESI-).

Target Ion: [M-H]⁻ = 202.99 m/z.

Isotope Pattern: Look for the characteristic Chlorine signature (³⁵Cl/³⁷Cl ratio of ~3:1). You

should see a secondary peak at 204.99 m/z with approx. 33% intensity of the base peak.

C. Nuclear Magnetic Resonance (NMR)
¹H NMR (DMSO-d₆):

δ ~3.8-3.9 ppm (s, 3H): Methoxy group (–OCH₃).

δ ~7.0-7.5 ppm (m, 2H): Aromatic protons. The coupling constants (

) will reveal the relationship (ortho vs. meta) between the remaining protons, confirming
the substitution pattern.

δ ~13.0-14.0 ppm (br s, 1H): Carboxylic acid proton (often broad or invisible depending on

water content).
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Figure 2: Analytical validation workflow ensuring structural integrity and purity before

application.

Applications in Drug & Agrochemical Development
The 2-Chloro-6-fluoro-3-methoxy motif is not merely a random scaffold; it is a bioisostere

designed for specific interactions:

Metabolic Stability: The fluorine atom at the 6-position blocks metabolic oxidation at a

typically vulnerable site, extending the half-life of the active pharmaceutical ingredient (API).

Conformational Lock: The 2,6-disubstitution forces the carboxylic acid (or derived amide) to

twist perpendicular to the phenyl ring. This "twist" is often required to fit into specific

hydrophobic pockets in kinase enzymes or auxin receptors (herbicides).

Electronic Tuning: The methoxy group (electron-donating) counterbalances the electron-

withdrawing halogens, fine-tuning the pKa and solubility of the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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